N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-methylpiperidin-1-yl)-2-oxoacetamide

• IUPAC Name: N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(4-methylpiperidin-1-yl)-2-oxoacetamide
• InChI: InChI=1S/C19H26N6O3/c1-4-5-14-11-16(26)22-19(20-14)25-15(10-13(3)23-25)21-17(27)18(28)24-8-6-12(2)7-9-24/h10-12H,4-9H2,1-3H3,(H,21,27)(H,20,22,26)
• InChI Key: BDASIFIHULATHU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)N3CCC(CC3)C
• Molecular Formula: C19H26N6O3
• Molecular Weight: 386.4 g/mol

Description

N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-methylpiperidin-1-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C19H26N6O3 and its molecular weight is 386.456. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Several studies have reported the synthesis of pyrazolo[3,4-d]pyrimidine analogues and other related heterocyclic compounds, emphasizing methodologies such as palladium-catalyzed C-C coupling reactions, microwave-assisted cyclocondensation, and intramolecular cyclization. These synthetic efforts are directed towards creating compounds with potential biological activities, showcasing the versatility of pyrazolo[3,4-d]pyrimidine scaffolds in medicinal chemistry (Taylor & Patel, 1992); (Deohate & Palaspagar, 2020); (Rahmouni et al., 2014).

Biological Evaluation

The biological evaluation of pyrazolo[3,4-d]pyrimidine derivatives and similar compounds has been a significant focus, with studies reporting a range of activities including antitumor, antimicrobial, anti-inflammatory, and antioxidant properties. These evaluations indicate the potential of these compounds in developing new therapeutic agents for various diseases. Notably, some derivatives have shown promising in vitro antitumor activity against specific cancer cell lines, suggesting their potential role in cancer therapy (El-Morsy et al., 2017); (Rahmouni et al., 2016).

Antioxidant Activity

The antioxidant activity of novel coordination complexes constructed from pyrazole-acetamide derivatives has been explored, highlighting the significance of hydrogen bonding in the self-assembly process. These studies provide insights into the structural factors contributing to antioxidant activity, offering avenues for designing compounds with enhanced biological properties (Chkirate et al., 2019).